N-[[2-(dimethylamino)pyridin-3-yl]methyl]acetamide

• IUPAC Name: N-[[2-(dimethylamino)pyridin-3-yl]methyl]acetamide
• InChI: InChI=1S/C10H15N3O/c1-8(14)12-7-9-5-4-6-11-10(9)13(2)3/h4-6H,7H2,1-3H3,(H,12,14)
• InChI Key: ZOSPERRSEVFQLS-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NCC1=C(N=CC=C1)N(C)C
• Molecular Formula: C10H15N3O
• Molecular Weight: 193.25 g/mol

Description

N-[[2-(dimethylamino)pyridin-3-yl]methyl]acetamide, commonly known as DMXAA, is a synthetic compound that has been extensively studied for its potential use in cancer treatment. This compound was first synthesized in the 1980s and has since been the subject of numerous studies exploring its mechanism of action, biochemical and physiological effects, and potential use in cancer therapy.

Mechanism of Action

DMXAA is thought to work by stimulating the immune system to attack cancer cells. Specifically, DMXAA activates the production of cytokines, which are signaling molecules that help to regulate the immune response. This activation of the immune system leads to the destruction of cancer cells and the inhibition of tumor growth.
Biochemical and Physiological Effects:
DMXAA has been shown to have a number of biochemical and physiological effects. These include the induction of cytokine production, the activation of the immune system, and the inhibition of tumor angiogenesis. DMXAA has also been shown to have anti-inflammatory effects, which may contribute to its anti-tumor activity.

Advantages and Limitations for Lab Experiments

One of the advantages of DMXAA in lab experiments is its ability to enhance the efficacy of chemotherapy and radiation therapy. This makes it a potentially valuable tool in the development of new cancer treatments. However, DMXAA has also been shown to have some limitations, including its toxicity and the potential for side effects.

Future Directions

There are a number of future directions for research on DMXAA. One area of focus is the development of new cancer treatments that incorporate DMXAA. Another area of research is the identification of biomarkers that can be used to predict the response of cancer cells to DMXAA. Additionally, there is ongoing research exploring the potential use of DMXAA in combination with other cancer therapies.

Synthesis Methods

DMXAA can be synthesized using a variety of methods, including the reaction of 2,3-pyridinedicarboxylic acid with dimethylamine and formaldehyde. This reaction produces the intermediate compound, 2-(dimethylamino)methyl-3-pyridinecarboxylic acid, which can then be converted to DMXAA through a series of chemical reactions.

Scientific Research Applications

DMXAA has been extensively studied for its potential use in cancer treatment. In preclinical studies, DMXAA has been shown to have anti-tumor activity in a variety of cancer cell lines, including lung, breast, and colon cancer. DMXAA has also been shown to enhance the efficacy of chemotherapy and radiation therapy in animal models.